Cas no 166387-94-6 (3-Methyl-2-(methylamino)-1-butanol)

• Product Name: 3-Methyl-2-(methylamino)-1-butanol
• CAS No: 166387-94-6
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 4610759
• Update Time: 2025-06-07

3-Methyl-2-(methylamino)-1-butanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(methylamino)butan-1-ol
• 3-Methyl-2-(methylamino)-1-butanol

• Inchi： 1S/C6H15NO/c1-5(2)6(4-8)7-3/h5-8H,4H2,1-3H3
• InChI Key： VUJGKDVZMCDYDE-UHFFFAOYSA-N
• SMILES： OCC(C(C)C)NC

Computed Properties

• Exact Mass: 117.115
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.299

Additional information on 3-Methyl-2-(methylamino)-1-butanol

Professional Introduction to 3-Methyl-2-(methylamino)-1-butanol (CAS No. 166387-94-6)

3-Methyl-2-(methylamino)-1-butanol, a compound with the chemical formula C₆H₁₃NO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 166387-94-6, has garnered attention due to its structural complexity and potential biological activities. The presence of both a methylamino group and a hydroxyl group in its molecular structure makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The compound's structure consists of a four-carbon chain with a methyl group at the third carbon, a methylamino group at the second carbon, and a hydroxyl group at the first carbon. This specific arrangement of functional groups imparts unique chemical properties that make it valuable in synthetic chemistry. The methylamino moiety, in particular, is known for its ability to participate in hydrogen bonding and form stable complexes with other molecules, which is crucial for drug design and development.

In recent years, 3-Methyl-2-(methylamino)-1-butanol has been explored for its potential applications in the development of novel therapeutic agents. Its structural features suggest that it could serve as a precursor for more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases.

One of the most intriguing aspects of 3-Methyl-2-(methylamino)-1-butanol is its role in the synthesis of bioactive peptides and peptidomimetics. The compound's ability to mimic peptide structures while incorporating additional functional groups makes it an attractive candidate for designing drugs that can interact with biological targets more effectively. Recent studies have demonstrated that derivatives of this molecule can exhibit potent activity against enzymes involved in metabolic pathways, offering new avenues for treating metabolic disorders.

The synthesis of 3-Methyl-2-(methylamino)-1-butanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include reductive amination, nucleophilic substitution, and catalytic hydrogenation. The choice of reagents and catalysts significantly impacts the efficiency of the synthesis, making it essential to employ advanced techniques such as high-performance liquid chromatography (HPLC) for purification.

From a pharmaceutical perspective, the biological activity of 3-Methyl-2-(methylamino)-1-butanol and its derivatives is influenced by factors such as solubility, stability, and metabolic clearance. These properties are critical in determining the compound's efficacy and safety profile when used in therapeutic applications. Researchers have been working on optimizing these parameters through structural modifications and formulation strategies to enhance drug delivery and bioavailability.

The compound's potential as an intermediate in drug synthesis has also been recognized in industrial settings. Pharmaceutical companies are increasingly interested in developing scalable synthetic routes that can produce 3-Methyl-2-(methylamino)-1-butanol on an industrial scale while maintaining high quality standards. This interest is driven by the growing demand for novel therapeutic agents that can address unmet medical needs.

In conclusion, 3-Methyl-2-(methylamino)-1-butanol (CAS No. 166387-94-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable as an intermediate in synthesizing bioactive molecules, particularly those targeting kinases and metabolic enzymes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.